N-(5-(2,5-dimethylphenyl)-1,3,4-oxadiazol-2-yl)-1-((4-methoxyphenyl)sulfonyl)pyrrolidine-2-carboxamide

• IUPAC Name: N-[5-(2,5-dimethylphenyl)-1,3,4-oxadiazol-2-yl]-1-(4-methoxyphenyl)sulfonylpyrrolidine-2-carboxamide
• InChI: InChI=1S/C22H24N4O5S/c1-14-6-7-15(2)18(13-14)21-24-25-22(31-21)23-20(27)19-5-4-12-26(19)32(28,29)17-10-8-16(30-3)9-11-17/h6-11,13,19H,4-5,12H2,1-3H3,(H,23,25,27)
• InChI Key: NEIHCDPCGKJBFF-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C)C2=NN=C(O2)NC(=O)C3CCCN3S(=O)(=O)C4=CC=C(C=C4)OC
• Molecular Formula: C22H24N4O5S
• Molecular Weight: 456.5 g/mol

Description

N-(5-(2,5-dimethylphenyl)-1,3,4-oxadiazol-2-yl)-1-((4-methoxyphenyl)sulfonyl)pyrrolidine-2-carboxamide is a useful research compound. Its molecular formula is C22H24N4O5S and its molecular weight is 456.52. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Properties of Novel Soluble Fluorinated Polyamides

A study focused on the synthesis of novel fluorinated polyamides containing pyridine and sulfone moieties. These polymers were found to be amorphous, readily soluble in organic solvents, and exhibited high thermal stability and mechanical strength. Their low dielectric constants suggest potential applications in electronic materials (Xiao-Ling Liu et al., 2013).

Synthesis of Novel 1,2,4-Oxadiazole Heterocyclic Compounds

Another study reported the synthesis of novel heterocyclic compounds containing the 1,2,4-oxadiazole moiety, expected to exhibit hypertensive activity. This highlights the interest in oxadiazole derivatives for pharmaceutical applications (N. Kumar & Uday C. Mashelker, 2007).

Blue Light-Emitting Polyamide and Poly(amide-imide)s

Research into the development of blue light-emitting polyamides and poly(amide-imide)s containing 1,3,4-oxadiazole rings in the side chain has been conducted. These materials demonstrate potential for optical and electronic applications due to their good solubility, thermal stability, and photophysical properties (C. Hamciuc et al., 2015).

Synthesis, Characterization, and Cytotoxicity of Pyrazole and Pyrimidine Derivatives

The synthesis and cytotoxic evaluation of pyrazole and pyrimidine derivatives have been explored, indicating the potential of such compounds in cancer research. This study underscores the interest in developing new therapeutic agents based on these heterocyclic frameworks (Ashraf S. Hassan et al., 2014).